Cas no 1193389-53-5 (4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride)

• Product Name: 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride
• CAS No: 1193389-53-5
• MF: C₁₅H₁₇ClFNO₂
• MW: 297.752386808395
• CID: 5687877
• PubChem ID: 45791682
• Update Time: 2025-05-27

4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-fluoro-3-(3-methoxyphenoxymethyl)phenyl]methanamine hydrochloride
• EN300-49819
• AKOS008101184
• [4-fluoro-3-[(3-methoxyphenoxy)methyl]phenyl]methanamine;hydrochloride
• C15H17ClFNO2
• 1193389-53-5
• (4-Fluoro-3-((3-methoxyphenoxy)methyl)phenyl)methanamine hydrochloride
• {4-fluoro-3-[(3-methoxyphenoxy)methyl]phenyl}methanamine hydrochloride
• 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride

• Inchi： 1S/C15H16FNO2.ClH/c1-18-13-3-2-4-14(8-13)19-10-12-7-11(9-17)5-6-15(12)16;/h2-8H,9-10,17H2,1H3;1H
• InChI Key： DBSPFSLAVRYKEH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(CN)=CC=1COC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 297.0931846g/mol
• Monoisotopic Mass: 297.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: 141-143 °CEnamineEN300-49819
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride

Introduction to 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride (CAS No. 1193389-53-5)

4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride (CAS No. 1193389-53-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of phenylmethanamine and is characterized by the presence of a fluoro and methoxy substituent, which contribute to its unique chemical and biological properties.

The molecular structure of 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride consists of a benzene ring substituted with a fluoro group at the 4-position and a methoxyphenoxymethyl group at the 3-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and research.

In recent years, the study of 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant activity in modulating various biological pathways, particularly those involved in neurotransmission and receptor binding. These properties make it a promising candidate for the development of novel drugs targeting neurological disorders, such as depression, anxiety, and chronic pain.

The pharmacological profile of 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride has been extensively studied through in vitro and in vivo experiments. In vitro studies have demonstrated its ability to interact with specific receptors, such as serotonin (5-HT) receptors, dopamine (DA) receptors, and adrenergic receptors. These interactions suggest that the compound may have potential as a multifunctional ligand, capable of modulating multiple neurotransmitter systems simultaneously.

Clinical trials involving 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride are still in their early stages, but preliminary results are encouraging. Phase I trials have shown that the compound is well-tolerated by human subjects, with minimal adverse effects reported. These findings have paved the way for further investigation into its safety and efficacy in larger patient populations.

In addition to its potential therapeutic applications, 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride has also been studied for its use as a research tool. Its unique chemical structure and biological activity make it an ideal candidate for probing the mechanisms underlying various neurological disorders. Researchers have used this compound to investigate the role of specific receptors in disease pathogenesis and to develop new animal models for preclinical testing.

The synthesis of 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride involves several steps, including the formation of the methoxyphenoxymethyl intermediate and subsequent coupling with the fluoro-substituted phenyl ring. The final step involves the conversion to the hydrochloride salt form to enhance its solubility and stability. Various synthetic routes have been explored to optimize yield and purity, making this compound readily available for both research and development purposes.

The future prospects for 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential as a therapeutic agent for a wide range of neurological disorders. Additionally, efforts are being made to develop more efficient synthetic methods and improve its pharmacokinetic properties to enhance its clinical utility.

In conclusion, 4-Fluoro-3-(3-methoxyphenoxymethyl)phenylmethanamine Hydrochloride (CAS No. 1193389-53-5) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an important molecule in the ongoing quest to understand and treat neurological disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for these challenging conditions.